6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 6-(2,3-dimethoxyphenyl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4O3S/c1-23-12-9-7-11(8-10-12)16-19-20-18-22(16)21-17(26-18)13-5-4-6-14(24-2)15(13)25-3/h4-10H,1-3H3
• InChI Key: AKWRJHXRYPCDIB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=C(C(=CC=C4)OC)OC

Description

6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the triazolothiadiazole family, which has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that it may act by inhibiting various enzymes and proteins involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial and antifungal activities. Additionally, it has been found to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential therapeutic applications. However, one of the limitations is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for research involving 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to explore its potential as a lead compound for the development of new drugs with improved efficacy and bioavailability. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its chemical properties for use in various applications.

Synthesis Methods

The synthesis of 6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multistep reaction. The first step involves the condensation of 2,3-dimethoxybenzaldehyde and 4-methoxybenzylamine to form the Schiff base. The Schiff base is then reacted with thiosemicarbazide to form the thiosemicarbazone intermediate. The final step involves the cyclization of the thiosemicarbazone intermediate to form the desired product.

Scientific Research Applications

6-(2,3-Dimethoxyphenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its biological activities. It has been shown to exhibit anticancer, antimicrobial, antifungal, and anti-inflammatory activities. Additionally, it has been found to have potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.